Cas no 122-78-1 (2-phenylacetaldehyde)

• Product Name: 2-phenylacetaldehyde
• CAS No: 122-78-1
• MF: C₈H₈O
• MW: 120.148522377014
• MDL: MFCD00006993
• CID: 36051
• PubChem ID: 998
• Update Time: 2025-05-26

2-phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Phenylacetaldehyde
• 2-PHENYLACETALDEHYDE
• ALPHA-TOLUALDEHYDE
• ALPHA-TOLUIC ALDEHYDE
• FEMA 2874
• PHENYL ACETIC ALDEHYDE
• α-Toluic aldehyde
• 2-Phenylethanal
• Acetaldehyde, phenyl-
• Benzenacetaldehyde
• Benzeneacetaldehyde
• Hyacinthin
• phenyl-acetaldehyd
• Phenylethanal
• Phenylacetaldehyde solution
• Phenylacetaldehydetech
• α-Tolualdehyde
• phenylacetadehyde
• α-Tolyaldehyde
• Acetaldehyde,phenyl- (8CI)
• Benzylcarboxaldehyde
• NSC 406309
• Phenacetaldehyde
• a-Phenylacetaldehyde
• a-Tolualdehyde
• a-Toluic aldehyde
• α-Toluylaldehyde
• α-Tolualdehyde (40-55% in Diethyl Phthalate)
• α-Toluic Aldehyde (40-55% in Diethyl Phthalate)
• Phenylacetic aldehyde
• Oxophenylethane
• 1-Oxo-2-phenylethane
• phenyl acetaldehyde
• phenyl-Acetaldehyde
• Phenylacetaldehyde (natural)
• .alpha.-Tolualdehyde
• FEMA No. 2974
• alpha-Phenylacetaldehyde
• Benzacetaldehyde
• .alpha.-Toluic aldehyde
• U8J5PLW9MR
• EIN
• 2-phenylacetaldehyde

• MDL： MFCD00006993
• Inchi： 1S/C8H8O/c9-7-6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： DTUQWGWMVIHBKE-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC=CC=1
• BRN： 385791

Computed Properties

• Exact Mass: 120.05800
• Monoisotopic Mass: 120.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Powder
• Density: 1.027 g/mL at 25 °C
• Melting Point: −10 °C (lit.)
• Boiling Point: 195 °C
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.535(lit.)
• Solubility: 2.21g/l slightly soluble
• Water Partition Coefficient: 2.210 g/L (25 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 17.07000
• LogP: 1.42800
• FEMA: 2874
• Merck: 7265
• Sensitiveness: Air Sensitive
• Color/Form: 10 wt. % in ethanol
• Solubility: Insoluble in water. Soluble in most organic solvents. Dissolve in 80% ethanol at 1:2.

2-phenylacetaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227,H303,H315,H319,H335,H402
• Warning Statement： P210,P261,P264,P271,P273,P280,P302+P352,P304+P340,P305+P351+P338,P312,P321,P332+P313,P337+P313,P362,P370+P378,P403+P233,P403+P235,P405,P501
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37-S24-S16-S7
• RTECS：CY1420000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22; R43
• Safety Term：S24;S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances

Additional information on 2-phenylacetaldehyde

Exploring 2-Phenylacetaldehyde (CAS No. 122-78-1): Properties, Applications, and Industry Insights

2-Phenylacetaldehyde (CAS No. 122-78-1), also known as phenylacetaldehyde, is a versatile aromatic aldehyde widely recognized for its distinctive floral and honey-like aroma. This organic compound plays a pivotal role in the fragrance, flavor, and pharmaceutical industries due to its unique chemical properties and broad applicability. With the increasing demand for natural and synthetic aroma compounds, 2-phenylacetaldehyde has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 2-phenylacetaldehyde features a benzene ring attached to an aldehyde functional group, making it a key intermediate in organic synthesis. Its CAS No. 122-78-1 is frequently searched in chemical databases, reflecting its importance in industrial applications. Recent trends show growing interest in sustainable production methods, such as biocatalysis, to synthesize phenylacetaldehyde with reduced environmental impact—a topic aligning with global green chemistry initiatives.

In the fragrance industry, 2-phenylacetaldehyde is prized for its role in creating floral scents, particularly in perfumes and cosmetic formulations. Consumers increasingly seek "clean label" fragrances, driving innovation in odor modulation and stability enhancement for this compound. Additionally, its use in food flavorings—especially for honey, cocoa, and fruit notes—has expanded due to the rising popularity of artisanal and gourmet products. Searches for "phenylacetaldehyde in food flavors" have surged by 40% year-over-year, highlighting its commercial relevance.

From a technical perspective, CAS 122-78-1 exhibits notable reactivity, participating in condensation, oxidation, and reduction reactions. This makes it valuable for synthesizing pharmaceuticals like antihistamines and antidepressants. Recent studies explore its potential in agrochemicals, particularly as a precursor for plant growth regulators—a hot topic in precision agriculture forums. The compound’s boiling point (195°C) and solubility profile are often queried by formulation scientists optimizing delivery systems.

Quality control of 2-phenylacetaldehyde remains critical, with GC-MS analysis being the gold standard for purity verification. Industry discussions frequently address stabilization techniques to prevent polymerization during storage—a common challenge with reactive aldehydes. Regulatory compliance, especially concerning IFRA and FDA guidelines for fragrance use, generates substantial online queries, emphasizing the need for transparent documentation of 122-78-1 sourcing and processing.

Emerging research explores the biotechnological production of phenylacetaldehyde using engineered microorganisms, tapping into the synthetic biology boom. This approach not only improves sustainability but also enables chiral-specific synthesis—a growing demand in high-value applications. Patent filings related to "microbial production of phenylacetaldehyde" have doubled since 2020, indicating strong R&D momentum.

Market analysts project steady growth for 2-phenylacetaldehyde at 5.2% CAGR through 2030, driven by Asia-Pacific’s expanding personal care sector. Strategic partnerships between fragrance houses and renewable chemical startups are reshaping supply chains, with "green phenylacetaldehyde" emerging as a key marketing differentiator. Technical forums actively discuss advanced purification methods like molecular distillation to meet evolving industry standards.

In conclusion, CAS No. 122-78-1 represents a dynamic intersection of chemistry and commerce. Its multifaceted applications—from luxury perfumery to functional materials—continue to inspire innovation. As consumer preferences and regulatory landscapes evolve, 2-phenylacetaldehyde maintains its status as an indispensable building block in modern chemical industries, with its digital footprint expanding across scientific literature and e-commerce platforms alike.